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Compound of Interest

Compound Name: 2,4-Difluoro-5-nitroaniline

Cat. No.: B173925

Technical Guide: 2,4-Difluoro-5-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
2,4-Difluoro-5-nitroaniline, a key intermediate in the synthesis of various pharmaceutical and
agrochemical compounds. This document includes its molecular characteristics, representative
experimental protocols for synthesis, and logical workflows.

Core Properties of 2,4-Difluoro-5-nitroaniline

2,4-Difluoro-5-nitroaniline is a substituted aniline compound characterized by the presence of
two fluorine atoms and a nitro group attached to the benzene ring. These functional groups
significantly influence its reactivity and make it a versatile building block in organic synthesis.

Quantitative Data Summary

The key physicochemical properties of 2,4-Difluoro-5-nitroaniline are summarized in the table
below for easy reference and comparison.
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Property Value References

Chemical Formula CeHaF2N202 [1112][3]

Molecular Weight 174.11 g/mol [2][3]

CAS Number 123344-02-5 [31[4]1[5]
Orange to brown

Appearance (2]
powder/crystal

_ _ 106-110 °C (Isomer: 4,5-
Melting Point , , . [2]
Difluoro-2-nitroaniline)

Room temperature, inert

Storage [3]
atmosphere, dark place

Synthesis and Experimental Protocols

The synthesis of fluorinated nitroanilines often involves either the selective reduction of a
dinitro precursor or the nitration of a difluoroaniline. Below are representative diagrams and a
detailed experimental protocol adapted from related compounds, illustrating a common

synthetic approach.

Logical Workflow: Role as a Chemical Intermediate

2,4-Difluoro-5-nitroaniline serves as a crucial starting material or intermediate in multi-step
organic syntheses. Its functional groups—the amino and nitro groups—can be readily modified
to build more complex molecular architectures.
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Logical Flow: 2,4-Difluoro-5-nitroaniline as a Synthetic Intermediate
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Caption: Role of 2,4-Difluoro-5-nitroaniline as a key intermediate.

General Synthesis Workflow

The following diagram outlines a typical laboratory workflow for the synthesis and purification of
a nitroaniline derivative.
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General Experimental Workflow: Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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